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Compound of Interest

Compound Name: pacFA Ceramide

Cat. No.: B15549833

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of photoactivatable, clickable Fatty Acid (pacFA)
Ceramide, a powerful bifunctional lipid analog for investigating ceramide-mediated cell
signaling. We will explore its core applications, detail experimental methodologies, and
visualize the complex biological pathways it helps to unravel.

Introduction: The Central Role of Ceramide in Cell
Signaling

Ceramide is a bioactive sphingolipid that functions as a critical second messenger in a
multitude of cellular processes.[1] It is a central metabolite in sphingolipid metabolism and is
implicated in regulating cell growth, differentiation, senescence, apoptosis, and stress
responses.[1][2] Ceramide levels can rise in response to various stimuli, including cytokines
like TNF-a, Fas ligand, environmental stressors, and chemotherapeutic agents.[1] This
accumulation can occur through three primary pathways: the de novo synthesis pathway in the
endoplasmic reticulum, the breakdown of sphingomyelin by sphingomyelinases, and the
salvage pathway, which recycles sphingosine back into ceramide.[1][3] Given its role in
determining cell fate, particularly in apoptosis, understanding the specific proteins and
pathways that ceramide interacts with is of paramount importance in both basic research and
drug development.[4][5]
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pacFA Ceramide: A Bifunctional Probe for
Unraveling Ceramide Biology

Studying the direct interactions of endogenous lipids like ceramide is challenging due to their
hydrophobicity and transient nature. To overcome this, chemical biology has introduced
bifunctional analogs like pacFA Ceramide. This molecule is engineered with two key chemical
moieties integrated into its fatty acid chain:

o A Photoactivatable Diazirine Group: Upon UV irradiation, this group forms a highly reactive
carbene intermediate, which covalently crosslinks with any proteins in its immediate vicinity
(within a few angstroms).[6]

» A Clickable Alkyne Group: This terminal alkyne allows for the specific and efficient
attachment of reporter tags (e.g., fluorophores for imaging or biotin for purification) via
copper-catalyzed azide-alkyne cycloaddition (CUAAC) "“click chemistry".[6][7]

This dual functionality allows researchers to "trap” and subsequently "tag" ceramide-protein
interactions within living cells, providing a powerful tool for identifying novel binding partners
and visualizing ceramide's subcellular localization.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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